Cas no 1207035-69-5 (2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1207035-69-5
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 5451654
• Update Time: 2025-10-28

2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methoxyethyl)-5-phenylimidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C19H25N3O2S/c1-24-13-12-22-17(16-8-4-2-5-9-16)14-20-19(22)25-15-18(23)21-10-6-3-7-11-21/h2,4-5,8-9,14H,3,6-7,10-13,15H2,1H3
• InChI Key： QGIOYFUERLQIRS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(CCOC)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

Introduction to Compound with CAS No 1207035-69-5 and Product Name: 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

The compound with the CAS number 1207035-69-5 and the product name 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a sulfanyl moiety and a piperidin-1-yl substituent, suggests a high degree of versatility in its chemical reactivity and biological activity.

Recent research in the field of chemical biology has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The imidazol core in this compound is particularly noteworthy, as imidazole derivatives have been extensively studied for their pharmacological properties. Specifically, the 5-phenyl-1H-imidazol moiety contributes to the compound's unique electronic and steric properties, which can be exploited to modulate its interaction with biological targets. This structural feature has been observed to enhance binding affinity and selectivity in various drug candidates.

The 2-methoxyethyl group attached to the imidazole ring adds another layer of complexity to the compound's behavior. This alkoxyalkyl substituent can influence both the solubility and metabolic stability of the molecule, making it an attractive candidate for further optimization. In drug discovery, such modifications are often employed to improve pharmacokinetic profiles, ensuring that the compound reaches its target site effectively and remains active for an appropriate duration.

Moreover, the piperidin-1-yl group is a common pharmacophore in modern drug design due to its ability to enhance oral bioavailability and metabolic stability. Piperidine derivatives are frequently incorporated into drug molecules because they can improve solubility and reduce toxicity. The combination of a piperidine moiety with an imidazole ring suggests that this compound may exhibit dual functionality, potentially targeting multiple pathways or receptors simultaneously.

Current research trends indicate that multifunctional compounds are becoming increasingly important in the treatment of complex diseases. The structural features of this compound make it a promising candidate for further investigation in areas such as oncology, inflammation, and central nervous system disorders. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of this molecule and identify potential therapeutic applications.

In addition to its pharmacological potential, this compound also exhibits interesting chemical properties that make it valuable for synthetic chemistry. The presence of both a sulfanyl group and an imidazole ring provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. Such flexibility is crucial in drug development, where subtle changes in molecular structure can significantly impact efficacy and safety.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks with high precision. These methods have been instrumental in accessing novel scaffolds that may lead to breakthroughs in medicinal chemistry.

The sulfanyl group in particular has been shown to play a critical role in modulating biological activity. Sulfur-containing compounds are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. The incorporation of a sulfanyl moiety into this molecule may enhance its binding affinity to specific receptors or enzymes, thereby improving its therapeutic potential.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The development of targeted therapies requires compounds that can precisely interact with disease-causing pathways. This compound's unique structural features make it a compelling candidate for such applications. By combining computational modeling with experimental validation, researchers can gain insights into how this molecule interacts with biological systems at both the molecular and cellular levels.

The future prospects for this compound are promising, given its rich structural framework and potential biological activity. Further studies are needed to fully elucidate its mechanism of action and explore its therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible benefits for patients worldwide.